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1,3-Dioxolan-2-one, commonly known as ethylene carbonate (EC), is a cyclic carbonate ester
of significant industrial and scientific interest. Its high dielectric constant and excellent ability to
dissolve lithium salts have made it an indispensable component of electrolytes in modern
lithium-ion batteries.[1][2] Beyond energy storage, it serves as a polar aprotic solvent, a
plasticizer, and a precursor in various organic syntheses.[1][3]

The introduction of a stable isotope, such as Carbon-13 (:3C), at a specific molecular position
elevates the compound from a bulk chemical to a precision tool for research. (2-13C)-1,3-
Dioxolan-2-one, with its 13C label at the carbonyl carbon (C2), provides a unique spectroscopic
signature. This isotopic enrichment is invaluable for:

e Mechanistic Studies: Tracing the metabolic or degradation pathways of the molecule. The
13C label acts as a beacon, allowing researchers to follow the fate of the carbonyl carbon
through complex reaction sequences using techniques like Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS).

» Quantitative Analysis: Serving as an ideal internal standard for mass spectrometry-based
assays. Its chemical behavior is virtually identical to the unlabeled analogue, but its mass is
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distinct, enabling precise quantification in complex matrices.

e Spectroscopic Assignment: Aiding in the definitive assignment of signals in NMR and
vibrational spectroscopy.

This guide provides a comprehensive overview of the core physicochemical and spectroscopic
properties of (2-13C)-1,3-Dioxolan-2-one, offering both foundational data and practical, field-
proven methodologies for its characterization.

Part 1: Core Physicochemical Properties

The introduction of a single neutron in the C2 carbon nucleus has a negligible effect on the
macroscopic physical properties of the molecule, such as melting point, boiling point, and
solubility. These properties are primarily dictated by intermolecular forces, which are not
significantly altered by the isotopic substitution. The most notable difference is the molecular
weight.

The data presented below is based on the well-characterized unlabeled ethylene carbonate,
with the molecular weight adjusted for the 13C isotope.

Table 1: Summary of Physicochemical Properties
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Property Value Source(s)
IUPAC Name (2-13C)-1,3-dioxolan-2-one
Synonyms (2-13C)-Ethylene Carbonate [3114]
Molecular Formula 13C12C2H40s3 [5]
Molecular Weight 89.06 g/mol (Calculated) [3114]
Transparent crystalline solid at
Appearance o [3114]
25°C; Colorless liquid >37°C
Melting Point 34-39°C 311416171
Boiling Point ~244 - 248 °C [L1[41151[7]
. 1.321 g/cm3 at 25°C (liquid
Density [2][3]
state)
Flash Point ~143 - 160 °C [718]
B Soluble in water, alcohol,
Solubility [4115][6]

ether, benzene, chloroform.

Dipole Moment

49D

[3]

Part 2: Spectroscopic Characterization - The
Isotopic Signature

The true value of (2-13C)-1,3-Dioxolan-2-one is revealed through spectroscopic analysis. The

13C label at the C2 position provides a powerful and unambiguous signal for tracking and

identification.

Mass Spectrometry (MS)

In mass spectrometry, the isotopic label results in a predictable mass shift. The molecular ion

peak (M*) for the labeled compound will appear at an m/z value that is one unit higher than that

of the unlabeled analogue.

o Expected M* for CsH40s: ~88.016 m/z[4]
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o Expected M+ for 13C12C2H403: ~89.019 m/z (Calculated)

This +1 shift will propagate through the fragmentation pattern, providing a clear method to
differentiate the labeled compound from its natural abundance counterpart and to trace its
fragments in complex mixtures. The fragmentation pattern itself is expected to be identical to
the unlabeled compound.[9]

o Sample Preparation: Dissolve a small quantity (~1 mg/mL) of (2-13C)-1,3-Dioxolan-2-one in a
volatile organic solvent such as methanol or dichloromethane.

e Instrument Setup:
o Set the ion source to Electron lonization (EI) mode.

o Use a standard electron energy of 70 eV. This is a conventional choice that ensures
reproducible fragmentation patterns and allows for comparison with standard spectral
libraries like NIST.[9]

o Set the mass analyzer to scan a suitable range, for example, m/z 15 to 120, to ensure
capture of the molecular ion and key fragments.

o Sample Introduction: Introduce the sample via a direct insertion probe or through a Gas
Chromatography (GC) inlet if sample purity is a concern.

o Data Acquisition: Acquire the mass spectrum.
e Data Analysis:
o Identify the molecular ion peak at m/z = 89.

o Compare the fragmentation pattern to a reference spectrum of unlabeled ethylene
carbonate (NIST) to confirm structural integrity, noting the +1 m/z shift for all fragments
containing the C2 carbon.[9]

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C96491&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C96491&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C96491&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Sample Preparation

Dissolve Sample
(e.g., in Methanol)

Inject

4 N

MS Agalysis

Introduce Sample
(Direct Probe or GC)

A

lonize (El, 70 eV)

A

Analyze Mass
(Scan m/z 15-120)

A

Detect lons

- J

4 Data Inte‘ ;pretation

Generate Spectrum

A

Identify M+ Peak
(at m/z = 89)

A

Compare Fragmentation
(vs. Unlabeled Standard)
- /

Click to download full resolution via product page

Workflow for Mass Spectrometric Analysis.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR is the premier technique for characterizing this molecule. In a standard 3C NMR
spectrum of unlabeled ethylene carbonate, the carbonyl carbon signal is present at its natural
abundance of ~1.1%. For (2-13C)-1,3-Dioxolan-2-one, the C2 position is >98% enriched,
resulting in a signal for this carbon that is dramatically enhanced (by a factor of ~90) relative to
the other carbons in the molecule.

o Expected Chemical Shifts (in CDCIs):

o C2 (:3C labeled carbonyl): ~155 ppm. This is the key signal of interest, and its intensity will
be exceptionally high.

o C4, C5 (methylene carbons): ~65 ppm. These two carbons are chemically equivalent due
to the molecule's plane of symmetry and will appear as a single signal of standard
intensity.[10]

o Sample Preparation: Dissolve 10-20 mg of the compound in ~0.6 mL of a deuterated solvent
(e.g., CDCIs, DMSO-ds). The choice of solvent is critical; it must dissolve the sample and
provide a deuterium signal for the instrument's lock system, which stabilizes the magnetic
field.

e Instrument Setup:
o Tune the NMR probe to the 13C frequency.
o Lock the spectrometer onto the deuterium signal of the solvent.

o Shim the magnetic field to optimize homogeneity and improve signal resolution. This is a
crucial step to obtain sharp, well-defined peaks.

e Acquisition Parameters:

o Use a standard proton-decoupled pulse sequence (e.g., zgpg30). This removes *H-13C
coupling, simplifying the spectrum so that each unique carbon appears as a single line.

o Set the spectral width to cover the full range of expected 13C chemical shifts (e.g., 0-200
ppm).
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o Arelaxation delay (d1) of 2-5 seconds is typically sufficient.

o Data Acquisition: Acquire the Free Induction Decay (FID) signal. The number of scans can
be minimal due to the high enrichment of the C2 signal.

» Data Processing:

o Apply a Fourier transform to the FID to convert the time-domain signal into a frequency-
domain spectrum.

o Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.

o Reference the spectrum by setting the solvent signal to its known chemical shift (e.g.,
CDCls at 77.16 ppm).

o Integrate the signals. The integral of the peak at ~155 ppm will be disproportionately large
compared to the peak at ~65 ppm, confirming the isotopic enrichment.
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Workflow for 3C NMR Spectroscopic Analysis.
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Infrared (IR) Spectroscopy

The primary diagnostic peak in the IR spectrum of 1,3-dioxolan-2-one is the strong carbonyl
(C=0) stretch.[11] The frequency of this vibration is dependent on the reduced mass of the two
atoms in the bond. Because 13C is heavier than 12C, the C=0 bond in the labeled compound will
have a slightly larger reduced mass. This will result in a small but detectable shift of the
carbonyl absorption to a lower wavenumber (frequency).

e Expected C=0 stretch for 2C=0: ~1800-1830 cm~[11]
o Expected C=0 stretch for 13C=0: A shift of a few cm~1 to a lower frequency is anticipated.

This isotopic shift provides definitive proof of the label's position at the carbonyl carbon.

Sample Preparation:
o If the sample is liquid (above ~37°C), place a single drop directly onto the ATR crystal.

o If the sample is solid, place a small amount of the powder onto the crystal and apply
pressure using the anvil to ensure good contact.

e Background Collection: With the clean, empty ATR crystal, collect a background spectrum.
This is a critical self-validating step that subtracts the absorbance of atmospheric CO2 and
water vapor, as well as any intrinsic absorbance from the crystal itself.

o Sample Spectrum Collection: Place the sample on the crystal and collect the spectrum. The
instrument software will automatically ratio the sample scan against the background scan to
produce the final transmittance or absorbance spectrum.

o Data Analysis: Identify the strong C=0 stretching frequency and compare it to a reference
spectrum of the unlabeled compound to confirm the isotopic shift. Also, identify other
characteristic peaks, such as C-H and C-O stretches, which should remain largely
unchanged.[11]

Conclusion

(2-13C)-1,3-Dioxolan-2-one is a powerful analytical tool whose value is defined by its unique
spectroscopic properties. While its bulk physicochemical characteristics are nearly identical to
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its unlabeled counterpart, the isotopic label at the C2 position provides an unambiguous
signature in mass spectrometry and, most notably, in 13C NMR spectroscopy. Understanding
these distinct features and applying rigorous, well-validated analytical protocols are essential
for leveraging this compound to its full potential in mechanistic elucidation, metabolic tracing,
and gquantitative studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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